Cas no 954666-43-4 (N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide)

• Product Name: N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide
• CAS No: 954666-43-4
• MF: C₁₉H₂₂N₂O₃S
• MW: 358.454583644867
• CID: 6101257
• PubChem ID: 16918597
• Update Time: 2025-10-29

N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide
• 2-Thiopheneacetamide, N-[[1-(4-ethoxyphenyl)-5-oxo-3-pyrrolidinyl]methyl]-
• N-{[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl}-2-(thiophen-2-yl)acetamide
• N-((1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl)methyl)-2-(thiophen-2-yl)acetamide
• N-[[1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-yl]methyl]-2-thiophen-2-ylacetamide
• AKOS024643583
• F2370-0416
• 954666-43-4

• Inchi： 1S/C19H22N2O3S/c1-2-24-16-7-5-15(6-8-16)21-13-14(10-19(21)23)12-20-18(22)11-17-4-3-9-25-17/h3-9,14H,2,10-13H2,1H3,(H,20,22)
• InChI Key： AFELBURHMQWXIJ-UHFFFAOYSA-N
• SMILES： C1(CC(NCC2CC(=O)N(C3=CC=C(OCC)C=C3)C2)=O)SC=CC=1

Computed Properties

• Exact Mass: 358.13511374g/mol
• Monoisotopic Mass: 358.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 86.9Ų

Experimental Properties

• Density: 1.231±0.06 g/cm3(Predicted)
• Boiling Point: 667.5±45.0 °C(Predicted)
• pka: 15.21±0.46(Predicted)

Additional information on N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide

N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide (CAS No. 954666-43-4): A Comprehensive Overview

The compound N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide (CAS No. 954666-43-4) is a specialized organic molecule that has garnered significant interest in pharmaceutical and chemical research. Its unique structure, featuring a pyrrolidinone core linked to an ethoxyphenyl group and a thiophene moiety, makes it a promising candidate for various applications. This article delves into its chemical properties, synthesis, potential uses, and market relevance, while addressing common queries from researchers and industry professionals.

Chemically, N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide belongs to the class of heterocyclic compounds, which are widely studied for their biological activity. The presence of the thiophene ring and the ethoxyphenyl substituent enhances its potential interactions with biological targets, making it a subject of interest in drug discovery. Researchers often explore its structure-activity relationships (SAR) to optimize its efficacy in therapeutic applications.

One of the key reasons for the growing attention toward CAS No. 954666-43-4 is its potential role in addressing modern healthcare challenges. For instance, the rise of neurodegenerative diseases and chronic inflammatory conditions has spurred the search for novel small-molecule inhibitors. The pyrrolidinone scaffold in this compound is known to exhibit neuroprotective and anti-inflammatory properties, aligning with current trends in precision medicine.

From a synthetic perspective, the preparation of N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide involves multi-step organic reactions, including amide coupling and ring formation. Chemists often employ microwave-assisted synthesis or catalyzed reactions to improve yield and purity. These methods are frequently discussed in forums and publications, as researchers seek cost-effective and scalable production techniques.

In the pharmaceutical industry, this compound is investigated for its potential as a kinase inhibitor or G-protein-coupled receptor (GPCR) modulator. Such targets are critical in treating conditions like cancer, metabolic disorders, and autoimmune diseases. Given the increasing demand for targeted therapies, CAS No. 954666-43-4 represents a valuable scaffold for further derivatization and optimization.

Beyond therapeutics, N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide also finds applications in material science. Its conjugated system and electron-rich heterocycles make it a candidate for organic electronics, such as OLEDs or sensors. This versatility aligns with the global push toward sustainable technologies and green chemistry.

The market for specialty chemicals like this compound is expanding, driven by advancements in high-throughput screening and computational drug design. Suppliers and manufacturers often highlight its high purity and custom synthesis options to meet diverse research needs. Additionally, regulatory compliance and intellectual property considerations play a crucial role in its commercialization.

For researchers seeking detailed information, common queries include: "What are the spectroscopic properties of CAS No. 954666-43-4?", "How is the compound characterized using NMR and mass spectrometry?", and "What solvents are suitable for its dissolution?". Addressing these questions enhances the article's utility for laboratory professionals.

In summary, N-{1-(4-ethoxyphenyl)-5-oxopyrrolidin-3-ylmethyl}-2-(thiophen-2-yl)acetamide (CAS No. 954666-43-4) is a multifaceted compound with significant potential in drug development and advanced materials. Its study reflects broader trends in interdisciplinary research and innovation. As scientific inquiry progresses, this molecule is poised to contribute to breakthroughs in both healthcare and technology.